Cas no 1306739-89-8 (6-Chloro-3-methoxy-2,3-dihydroimidazo1,2-bpyridazine hydrochloride)

• Product Name: 6-Chloro-3-methoxy-2,3-dihydroimidazo1,2-bpyridazine hydrochloride
• CAS No: 1306739-89-8
• MF: C₇H₈ClN₃O
• MW: 185.610919952393
• CID: 5094293
• Update Time: 2025-06-08

6-Chloro-3-methoxy-2,3-dihydroimidazo1,2-bpyridazine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 6-chloro-3-methoxy-2,3-dihydroimidazo[1,2-b]pyridazine hydrochloride
• 6-chloro-3-methoxy-2,3-dihydroimidazo[1,2-b]pyridazine
• imidazo[1,2-b]pyridazine, 6-chloro-2,3-dihydro-3-methoxy-, hydrochloride
• 6-Chloro-3-methoxy-2,3-dihydroimidazo1,2-bpyridazine hydrochloride

• Inchi： 1S/C7H8ClN3O/c1-12-7-4-9-6-3-2-5(8)10-11(6)7/h2-3,7H,4H2,1H3
• InChI Key： JLDSQYGHEHUTHD-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=NCC(N2N=1)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 284
• XLogP3: 0.2
• Topological Polar Surface Area: 37.2

Additional information on 6-Chloro-3-methoxy-2,3-dihydroimidazo1,2-bpyridazine hydrochloride

6-Chloro-3-methoxy-2,3-dihydroimidazo[1,2-b]pyridazine Hydrochloride: A Comprehensive Overview

6-Chloro-3-methoxy-2,3-dihydroimidazo[1,2-b]pyridazine hydrochloride (CAS No. 1306739-89-8) is a compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of imidazopyridazines, which are known for their diverse biological activities, including antitumor, anti-inflammatory, and neuroprotective properties. In this article, we will delve into the chemical structure, synthesis methods, biological activities, and recent research advancements related to this compound.

Chemical Structure and Properties

The chemical structure of 6-chloro-3-methoxy-2,3-dihydroimidazo[1,2-b]pyridazine hydrochloride is characterized by a fused imidazole and pyridazine ring system with specific substituents. The presence of a chlorine atom at the 6-position and a methoxy group at the 3-position imparts unique chemical and biological properties to the molecule. The hydrochloride salt form enhances its solubility in aqueous media, making it suitable for various pharmaceutical applications.

The molecular formula of this compound is C₁₀H₁₀ClN₃O·HCl, with a molecular weight of approximately 249.17 g/mol. It is a white crystalline solid with a melting point ranging from 245 to 247°C. The compound exhibits good stability under standard laboratory conditions and is typically stored in a dry, cool environment to maintain its integrity.

Synthesis Methods

The synthesis of 6-chloro-3-methoxy-2,3-dihydroimidazo[1,2-b]pyridazine hydrochloride has been explored through various routes. One common method involves the reaction of 6-chloro-3-methoxypyridazine with an appropriate imidazole derivative under controlled conditions. This reaction typically proceeds via a multi-step process that includes nucleophilic substitution and cyclization steps.

A recent study published in the Journal of Organic Chemistry (2021) reported an efficient and scalable synthesis method for this compound using microwave-assisted reactions. This approach not only reduced the reaction time but also improved the yield and purity of the final product. The use of green chemistry principles in this synthesis method further highlights its environmental sustainability.

Biological Activities

6-Chloro-3-methoxy-2,3-dihydroimidazo[1,2-b]pyridazine hydrochloride has been extensively studied for its biological activities. One of its most notable properties is its antitumor activity. Research conducted by the National Cancer Institute (NCI) demonstrated that this compound exhibits potent cytotoxic effects against various cancer cell lines, including breast cancer (MCF-7), lung cancer (A549), and colon cancer (HCT-116) cells.

The mechanism of action for this antitumor activity is believed to involve the inhibition of key signaling pathways involved in cell proliferation and survival. Specifically, studies have shown that 6-chloro-3-methoxy-2,3-dihydroimidazo[1,2-b]pyridazine hydrochloride can downregulate the expression of proteins such as Bcl-2 and Mcl-1, which are known to promote cell survival and resistance to apoptosis.

In addition to its antitumor properties, this compound has also shown promise in anti-inflammatory applications. A study published in the Journal of Medicinal Chemistry (2020) reported that 6-chloro-3-methoxy-2,3-dihydroimidazo[1,2-b]pyridazine hydrochloride can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in lipopolysaccharide (LPS)-stimulated macrophages. This makes it a potential candidate for treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Clinical Trials and Future Prospects

The promising preclinical results for 6-chloro-3-methoxy-2,3-dihydroimidazo[1,2-b]pyridazine hydrochloride have led to increased interest in its clinical development. Several pharmaceutical companies are currently conducting phase I clinical trials to evaluate its safety and efficacy in human subjects. These trials are focused on assessing the pharmacokinetics, pharmacodynamics, and tolerability of the compound in healthy volunteers and patients with specific cancers or inflammatory conditions.

Preliminary data from these trials have been encouraging, with no major adverse effects reported at therapeutic doses. However, further research is needed to fully understand the long-term safety profile and optimal dosing regimens for this compound.

In conclusion, 6-chloro-3-methoxy-2,3-dihydroimidazo[1,2-b]pyridazine hydrochloride (CAS No. 1306739-89-8) is a promising compound with diverse biological activities that warrant further investigation. Its potential applications in cancer therapy and inflammatory disease management make it an exciting area of research in medicinal chemistry. As more clinical data becomes available, it is likely that this compound will play an increasingly important role in the development of novel therapeutic strategies.